molecular formula C15H28O2 B1646724 1-Octylcyclohexanecarboxylic acid

1-Octylcyclohexanecarboxylic acid

Cat. No.: B1646724
M. Wt: 240.38 g/mol
InChI Key: DTQQNIGLMGVUCL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Octylcyclohexanecarboxylic acid is a cyclohexane derivative functionalized with an octyl chain and a carboxylic acid group. Its structure combines hydrophobic alkyl chain properties with the reactivity of carboxylic acids, making it relevant in applications such as surfactants, lubricant additives, or organic synthesis intermediates.

Properties

Molecular Formula

C15H28O2

Molecular Weight

240.38 g/mol

IUPAC Name

1-octylcyclohexane-1-carboxylic acid

InChI

InChI=1S/C15H28O2/c1-2-3-4-5-6-8-11-15(14(16)17)12-9-7-10-13-15/h2-13H2,1H3,(H,16,17)

InChI Key

DTQQNIGLMGVUCL-UHFFFAOYSA-N

SMILES

CCCCCCCCC1(CCCCC1)C(=O)O

Canonical SMILES

CCCCCCCCC1(CCCCC1)C(=O)O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The provided evidence includes safety data for two carboxylic acid derivatives, though neither directly relates to 1-octylcyclohexanecarboxylic acid. Below is an analysis of structural analogs and their properties based on the available

2.1. 1-Methyl-5-oxopyrrolidine-3-carboxylic acid ()
  • Structure : A pyrrolidone ring with a methyl group and carboxylic acid substituent.
  • Key Differences: Unlike this compound, this compound lacks an alkyl chain, reducing its hydrophobicity.
2.2. 1-(Carboxymethyl)cyclohexanecarboxylic Acid ()
  • Structure : Cyclohexane backbone with two carboxylic acid groups.
  • Key Differences: The absence of an octyl chain reduces its lipophilicity compared to this compound.
  • Limited toxicological data; carcinogenicity and sensitization are noted as "classified based on available data" without specifics .

General Comparative Analysis

While the evidence lacks direct information on this compound, the following theoretical comparisons can be inferred from structural analogs:

Property This compound 1-Methyl-5-oxopyrrolidine-3-carboxylic Acid 1-(Carboxymethyl)cyclohexanecarboxylic Acid
Hydrophobicity High (octyl chain) Moderate (cyclic amide) Low (dual carboxylic acids)
Acidity Moderate (single -COOH) Moderate (single -COOH) High (dual -COOH)
Thermal Stability Likely stable (aliphatic chain) Unknown Stable (as per SDS)
Applications Surfactants, lubricants Pharmaceuticals, polymers Chelators, organic synthesis

Limitations of Available Evidence

  • The provided SDS documents focus on safety rather than comparative physicochemical or functional data.
  • No toxicity, solubility, or synthetic routes for this compound are included in the evidence.
  • Structural analogs in the evidence (e.g., 1-(carboxymethyl)cyclohexanecarboxylic acid) lack detailed reactivity profiles, making direct comparisons speculative.

Recommendations for Further Research

To authoritatively compare this compound with analogs, additional data is required, such as:

  • Experimental measurements of pKa, logP, and thermal stability.
  • Toxicity studies (e.g., LD50, ecotoxicity).
  • Application-specific performance in industrial or synthetic contexts.

Consult primary literature or specialized databases (e.g., Reaxys, SciFinder) for robust data.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.